Cas no 175441-83-5 (N-(Diphenylmethylene)-N-(5-methylpyridin-3-yl)methylamine)

N-(Diphenylmethylene)-N-(5-methylpyridin-3-yl)methylamine is a versatile intermediate in organic synthesis, particularly valued for its role in the formation of Schiff bases and as a precursor in pharmaceutical and agrochemical applications. The compound features a diphenylmethylene group and a 5-methylpyridin-3-yl moiety, offering structural rigidity and reactivity for further functionalization. Its stability under standard conditions and compatibility with various reaction conditions make it a reliable choice for complex synthetic pathways. The presence of the pyridine ring enhances its utility in coordination chemistry and catalysis. This compound is particularly useful in the development of bioactive molecules due to its balanced lipophilicity and electronic properties.
N-(Diphenylmethylene)-N-(5-methylpyridin-3-yl)methylamine structure
175441-83-5 structure
Product Name:N-(Diphenylmethylene)-N-(5-methylpyridin-3-yl)methylamine
CAS No:175441-83-5
MF:C19H16N2
MW:272.343744277954
CID:825038
PubChem ID:3637876
Update Time:2025-06-11

N-(Diphenylmethylene)-N-(5-methylpyridin-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • N-(DIPHENYLMETHYLENE)-N-[(5-METHYLPYRIDIN-3-YL)METHYL]AMINE
    • 1,1-Diphenyl-N-(3-pyridinylmethyl)methanimine
    • AGN-PC-00Q26H
    • Benzenamine, 2-chloro-N-(diphenylmethylene)-
    • CTK1G0089
    • N-(Diphenylmethylen)-o-chloranilin
    • N-(diphenylmethylene)(pyridin-3-yl)methanamine
    • N-(diphenylmethylene)-1-(pyridin-3-yl)methanamine
    • N-(Diphenylmethylene)-2-chloroaniline
    • N-benzhydrylidene-1-(pyridin-3-yl)methylamine
    • N-Diphenylmethylen-o-chloranilin
    • N-(DiphenylMethylene)-3-pyridineMethanaMine
    • Benzhydrylidenepyrid-3-ylmethylamine
    • SCHEMBL2390493
    • AKOS030255969
    • 3-Pyridinemethanamine, N-(diphenylmethylene)-
    • CPEGDIGUUSEGQT-UHFFFAOYSA-N
    • 1,1-diphenyl-N-(pyridin-3-ylmethyl)methanimine
    • 175441-83-5
    • CHEMBL2260502
    • N-(Diphenylmethylene)-N-(5-methylpyridin-3-yl)methylamine
    • MDL: MFCD00021319
    • Inchi: 1S/C19H16N2/c1-3-9-17(10-4-1)19(18-11-5-2-6-12-18)21-15-16-8-7-13-20-14-16/h1-14H,15H2
    • InChI Key: CPEGDIGUUSEGQT-UHFFFAOYSA-N
    • SMILES: N(/CC1C=NC=CC=1)=C(/C1C=CC=CC=1)\C1C=CC=CC=1

Computed Properties

  • Exact Mass: 272.13100
  • Monoisotopic Mass: 272.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 25.2Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 410.7±37.0 °C at 760 mmHg
  • Flash Point: 202.2±26.5 °C
  • Solubility: DMSO (Slightly), Methanol (Slightly)
  • PSA: 25.25000
  • LogP: 4.11920
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(Diphenylmethylene)-N-(5-methylpyridin-3-yl)methylamine Security Information

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N-(Diphenylmethylene)-N-(5-methylpyridin-3-yl)methylamine Production Method

Additional information on N-(Diphenylmethylene)-N-(5-methylpyridin-3-yl)methylamine

N-(Diphenylmethylene)-N-(5-methylpyridin-3-yl)methylamine: A Comprehensive Overview

N-(Diphenylmethylene)-N-(5-methylpyridin-3-yl)methylamine (CAS No. 175441-83-5) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as diphenylmethylene methylamine derivative, is characterized by its diphenylmethylene group attached to a 5-methylpyridin-3-yl moiety, making it a versatile molecule with potential applications in drug discovery and material science.

The synthesis of N-(Diphenylmethylene)-N-(5-methylpyridin-3-yl)methylamine involves a series of intricate chemical reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields, which is particularly relevant for large-scale production.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Studies have shown that diphenylmethylene methylamine derivatives can exhibit significant pharmacological activity, particularly in the areas of anti-inflammatory and anti-tumor properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound can inhibit the growth of certain cancer cell lines by targeting key enzymes involved in cell proliferation.

In addition to its pharmacological applications, N-(Diphenylmethylene)-N-(5-methylpyridin-3-yl)methylamine has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent research has focused on optimizing its electronic characteristics through structural modifications, paving the way for its integration into next-generation electronic devices.

The environmental impact of this compound is another critical area of study. As concerns about sustainability grow, researchers are increasingly focusing on the eco-friendly synthesis and disposal of organic compounds like diphenylmethylene methylamine derivatives. Biodegradation studies have shown that under specific conditions, this compound can be broken down into non-toxic byproducts, reducing its environmental footprint.

Looking ahead, the future of N-(Diphenylmethylene)-N-(5-methylpyridin-3-yl)methylamine lies in its continued exploration across diverse fields. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new applications and improve its efficiency in existing uses. As research progresses, this compound is poised to play a pivotal role in advancing both medical treatments and technological innovations.

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